Cas no 1212866-01-7 ((3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1212866-01-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 4760938
• PubChem ID: 25419085
• Update Time: 2025-11-02

(3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (s)-3-amino-3-(4-trifluoromethylphenyl)propan-1-ol
• (3s)-3-amino-3-[4-(trifluoromethyl)phenyl]propan-1-ol
• (S)-beta-(4-Trifluoromethylphenyl)alaninol
• (s)-3-(4-trifluoromethylphenyl)-beta-alaninol
• (S)-3-Amino-3-(4-(trifluoromethyl)phenyl)propan-1-ol
• (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol

• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-3-1-7(2-4-8)9(14)5-6-15/h1-4,9,15H,5-6,14H2/t9-/m0/s1
• InChI Key： MPKKRINVDNIFBP-VIFPVBQESA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H](CCO)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Guide to (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1212866-01-7)

(3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1212866-01-7) is a specialized chiral compound with significant applications in pharmaceutical and chemical research. This amino alcohol derivative features a trifluoromethyl group, which enhances its bioactivity and makes it a valuable intermediate in drug discovery. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics.

The chiral nature of (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol is particularly noteworthy. Chirality plays a critical role in drug efficacy, as enantiomers can exhibit vastly different biological activities. This compound's (3S)-configuration ensures high stereoselectivity, making it ideal for asymmetric synthesis and the development of enantiomerically pure drugs. Its trifluoromethyl group further enhances its metabolic stability, a key consideration in modern drug design.

In recent years, the demand for fluorinated compounds like (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol has surged, driven by their unique properties. Fluorination is a hot topic in medicinal chemistry, as it improves drug absorption, distribution, and resistance to degradation. This compound's trifluoromethyl group aligns with current trends in drug development, where fluorine incorporation is a strategic approach to enhance pharmacokinetics.

The synthesis of (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol involves advanced techniques such as asymmetric hydrogenation or enzymatic resolution. These methods ensure high enantiomeric purity, which is crucial for its applications. Researchers often explore green chemistry approaches to synthesize such compounds, reflecting the growing emphasis on sustainable and environmentally friendly processes in the chemical industry.

One of the most common questions about (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol is its role in drug discovery. This compound serves as a building block for active pharmaceutical ingredients (APIs), particularly in central nervous system (CNS) drugs and anti-inflammatory agents. Its amino alcohol moiety is a versatile functional group that can be further modified to create targeted therapies, addressing unmet medical needs.

Another area of interest is the stability and storage of (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol. Proper handling and storage conditions are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. These precautions are critical for ensuring consistent performance in research and industrial applications.

The market for chiral intermediates like (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol is expanding rapidly, driven by the pharmaceutical industry's need for high-purity compounds. Analysts predict continued growth, particularly in regions with strong drug development pipelines, such as North America and Asia. This compound's unique properties position it as a key player in the evolving landscape of precision medicine.

For researchers seeking reliable sources of (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol, it is essential to partner with reputable suppliers who adhere to stringent quality standards. Certifications such as GMP (Good Manufacturing Practice) and ISO compliance are indicators of a supplier's commitment to quality, ensuring the compound meets the rigorous demands of pharmaceutical applications.

In summary, (3S)-3-amino-3-4-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1212866-01-7) is a versatile and valuable compound with broad applications in drug discovery and development. Its chiral purity, fluorinated structure, and functional versatility make it a standout choice for researchers and industry professionals. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in advancing modern medicine.